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Compound of Interest

Compound Name: Undecyl acrylate

CAS No.: 20690-61-3

Cat. No.: B1607107

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the use of Undecyl Acrylate, with a focus on personal protective

equipment (PPE), operational plans, and disposal protocols. By understanding the causality

behind each safety measure, you can build a self-validating system of laboratory safety.

Understanding the Hazards of Undecyl Acrylate
Undecyl acrylate, like other acrylate esters, presents several potential hazards that

necessitate careful handling and the use of appropriate PPE. While specific toxicological data

for undecyl acrylate is limited, the hazards can be inferred from data on structurally similar

acrylates, such as dodecyl and tridecyl acrylate. The primary concerns are:

Skin and Eye Irritation: Direct contact can cause skin irritation and serious eye irritation.[1][2]

Allergic Skin Reaction: Like many acrylates, undecyl acrylate may cause an allergic skin

reaction (skin sensitization).[2] Once an individual is sensitized, even small future exposures

can trigger a rash.
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Respiratory Irritation: Inhalation of vapors or mists may cause respiratory irritation.[3]

Aquatic Toxicity: This chemical is recognized as being toxic to aquatic life with long-lasting

effects.[1][3]

Polymerization: Acrylates can undergo hazardous polymerization if not properly inhibited and

stored, which can be initiated by heat, light, or contaminants.[4]

Core Directive: Personal Protective Equipment
(PPE)
A multi-layered approach to PPE is essential when handling undecyl acrylate to minimize

exposure through all potential routes: dermal (skin), ocular (eyes), and inhalation.

Eye and Face Protection
Safety Glasses with Side Shields: For handling small quantities in a well-ventilated area.

Chemical Splash Goggles: These should be worn whenever there is a risk of splashing. They

provide a seal around the eyes, offering greater protection than safety glasses.[1]

Face Shield: In addition to chemical splash goggles, a face shield should be used when

handling larger volumes or when the risk of a significant splash is high.

Skin Protection
The selection of appropriate gloves is critical. Since specific breakthrough time data for

undecyl acrylate is not readily available, recommendations are based on data for similar

acrylates and general chemical resistance guidance.

Recommended Glove Materials:

Nitrile Rubber: Offers good resistance to a range of chemicals and is a common choice for

laboratory use.[5][6]

Neoprene: Provides excellent resistance to a broad range of chemicals.[5][6]
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Butyl Rubber: Recommended for handling acrylates, especially in cases of prolonged

exposure.[7]

It is crucial to always check the manufacturer's glove compatibility chart for the specific glove

you are using. Before use, visually inspect gloves for any signs of degradation or punctures.

Dispose of and replace gloves immediately if they become contaminated.

Laboratory Coat: A standard lab coat is the minimum requirement to protect against minor

splashes and contamination of personal clothing.

Chemical-Resistant Apron or Suit: When handling larger quantities or in situations with a

higher risk of significant splashing, a chemical-resistant apron or suit should be worn over

the lab coat.[4]

Respiratory Protection
Engineering controls, such as working in a certified chemical fume hood, are the primary

means of controlling inhalation exposure.

Chemical Fume Hood: All work with undecyl acrylate that may generate vapors or aerosols

should be conducted in a properly functioning chemical fume hood.

Respirator: If engineering controls are not sufficient to maintain exposure below acceptable

limits, or during certain non-routine or emergency situations, respiratory protection may be

necessary. A NIOSH-approved air-purifying respirator with organic vapor cartridges is

typically recommended for acrylates.[1][8] A formal respiratory protection program, including

fit testing and training, is required by OSHA when respirators are used.

Operational Plan: A Step-by-Step Guide to Safe
Handling
This protocol outlines the essential steps for the safe handling of undecyl acrylate from

preparation to disposal.

Pre-Handling Preparation
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Information Review: Thoroughly read the Safety Data Sheet (SDS) for undecyl acrylate or a

closely related acrylate.[1][2]

Work Area Setup: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: Have a spill kit readily available that contains appropriate absorbent materials (e.g.,

vermiculite, sand).

Donning PPE
Follow the sequence for donning PPE to ensure proper protection:

Lab coat or chemical-resistant suit.

Respiratory protection (if required).

Eye and face protection.

Gloves (pull cuffs over the sleeves of the lab coat).

Handling and Use
Ventilation: Always handle undecyl acrylate in a well-ventilated area, preferably a chemical

fume hood.

Dispensing: When transferring or dispensing the chemical, do so carefully to avoid

splashing. Use appropriate tools like a pipette or a funnel.

Container Management: Keep containers of undecyl acrylate tightly closed when not in use

to prevent the release of vapors.[1]

Avoid Incompatibilities: Keep undecyl acrylate away from heat, sparks, open flames, and

incompatible materials such as strong oxidizing agents, acids, and bases.[9]
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Post-Handling Procedures
Decontamination: Wipe down the work surface with an appropriate cleaning agent.

Doffing PPE: Remove PPE in a manner that avoids self-contamination. Gloves should be

removed last.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Responsible Waste Management
Improper disposal of undecyl acrylate and contaminated materials can harm the environment.

Waste Collection: Collect all undecyl acrylate waste, including contaminated gloves,

absorbent materials, and empty containers, in a designated, properly labeled hazardous

waste container.

Small Spills: For small spills, use a non-combustible absorbent material like sand or

vermiculite.[7] Do not use combustible materials like sawdust.

Disposal Regulations: Dispose of hazardous waste through your institution's environmental

health and safety office, following all local, state, and federal regulations. Do not pour

undecyl acrylate down the drain.[10]

Summary of Safety Information
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Hazard Recommended PPE Safe Handling Practices

Skin/Eye Irritation

Nitrile, Neoprene, or Butyl

gloves; Chemical splash

goggles; Face shield for splash

risk

Avoid direct contact; Use a

fume hood; Have eyewash

station accessible

Skin Sensitization
Nitrile, Neoprene, or Butyl

gloves

Immediately remove and

dispose of contaminated

gloves; Wash hands after

handling

Respiratory Irritation

Work in a chemical fume hood;

NIOSH-approved respirator if

needed

Avoid breathing vapors; Keep

containers closed

Flammability N/A
Keep away from heat, sparks,

and open flames

Hazardous Polymerization N/A

Store in a cool, dark, well-

ventilated area; Avoid

contamination

Workflow for Safe Handling of Undecyl Acrylate

Preparation Handling Post-Handling Disposal

1. Review SDS &
Prepare Work Area

2. Don Appropriate PPE
Proceed 3. Handle in

Fume Hood
Proceed 4. Keep Container

Closed
5. Decontaminate

Work Area
Finished 6. Doff PPE

Correctly
Proceed

7. Wash Hands
Proceed 8. Dispose of Waste

Properly
If Waste Generated

Click to download full resolution via product page

Caption: Workflow for the safe handling of Undecyl Acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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